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Compound of Interest

Compound Name: N,N-Dioctyl-Formamide
CAS No.: 6280-57-5
Cat. No.: B1596055

Get Quote
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Physicochemical Profile, Synthesis, and Industrial Applications

Executive Summary

N,N-Dioctylformamide (DOF) is a high-molecular-weight fatty amide (
) distinguished by its lipophilicity and hydrolytic stability. Unlike its ubiquitous lower homolog,

N,N-Dimethylformamide (DMF), DOF is characterized by extremely low water solubility and
high boiling point, making it a specialized solvent and extractant in non-aqueous systems.

This guide analyzes DOF's critical role in two high-stakes sectors: Nuclear Fuel Reprocessing,
where it appears as a radiolytic degradation product of diglycolamide extractants (TODGA),
and Petrochemical Stimulation, where its amphiphilic nature is leveraged in microemulsions for
asphaltene remediation.

Molecular Architecture & Physicochemical Profile[1]
Structural Analysis

DOF consists of a formyl group attached to a nitrogen atom bearing two linear octyl (
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) chains. This structure imparts significant steric bulk and hydrophobicity compared to short-

chain amides.

e Lipophilic Domain: The two

chains dominate the molecule's interaction profile, ensuring miscibility with aliphatic diluents

(e.g., n-dodecane, kerosene) and immiscibility with aqueous phases.

e Polar Core: The amide linkage (

) provides a localized dipole, allowing for weak coordination with metal cations
(actinides/lanthanides) and solvation of polar organic species.

Key Physical Properties

The following data consolidates experimental values and homologous series estimations.

Property

Value | Description

Note

CAS Registry Number

6280-57-5

Verified ldentifier

IUPAC Name

N,N-Dioctylformamide

Molecular Formula

Molecular Weight 269.47 g/mol
Appearance Colorless to pale yellow liquid Viscous oil at RT
Density ~0.858 g/cm3 Less dense than water

Refractive Index (

)

1.4523 - 1.4534

Characteristic of fatty amides

Boiling Point

> 300°C (est.[1][2] at 760
mmHgQ)

Distillable only under high

vacuum (e.g., 1-2 mmHg)

Solubility

Soluble in hexane, dodecane,

toluene

Insoluble in water

Synthesis & Purification Protocols
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Primary Synthesis Route: Direct Amidation

The industrial standard for preparing DOF involves the thermal dehydration of dioctylamine
formate or the reaction of dioctylamine with ethyl formate.

Reagents:
e Precursor: Dioctylamine (CAS 1120-48-5)
o Formylating Agent: Formic Acid (85%+) or Ethyl Formate
e Solvent: Toluene or Xylene (for azeotropic water removal)
Protocol:
e Mixing: Charge a round-bottom flask with Dioctylamine (1.0 eq).
» Addition: Dropwise add Formic Acid (1.2 eq) while cooling (exothermic).
o Reflux: Heat the mixture to reflux with a Dean-Stark trap to continuously remove water.
e Monitoring: Reaction is complete when theoretical water volume is collected.
 Purification:
o Wash organic phase with

(aq) to remove excess acid.

o Wash with brine; dry over

o Vacuum Distillation: Distill the crude oil at reduced pressure (< 1 mmHg) to isolate pure
DOF.

Visualization of Synthesis Workflow
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Figure 1: Step-by-step synthesis workflow for N,N-Dioctylformamide via direct amidation.

Application Vectors
Nuclear Fuel Reprocessing (Actinide Partitioning)

In the context of the DIAMEX and SANEX processes, DOF is primarily identified as a radiolytic
degradation product of the tridentate ligand TODGA (N,N,N',N'-tetraoctyldiglycolamide).

e Mechanism: High-dose gamma radiation cleaves the ether backbone of TODGA.

e Impact: Accumulation of DOF (a "monoamide”) in the solvent stream changes the extraction
kinetics. Unlike TODGA, DOF is a weak extractant for trivalent actinides (

) but may prevent third-phase formation due to its surfactant properties.

o Degradation Pathway:
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Figure 2: Radiolytic degradation pathway of TODGA yielding N,N-Dioctylformamide.

Petrochemical Stimulation (Microemulsions)

DOF is utilized as a non-aqueous phase solvent in microemulsion formulations designed for
wellbore remediation.

¢ Function: It acts as a co-solvent that penetrates and dissolves asphaltene and paraffin
deposits.

+ Advantage: Its high boiling point (>300°C) allows it to function effectively in high-temperature
downhole environments without premature evaporation.

Safety & Handling

While less volatile than DMF, DOF shares toxicity characteristics common to alkylformamides.

o Hazard Classification (GHS):
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o Skin Irritant: Prolonged contact may cause dermatitis.
o Eye Irritant: Direct contact causes irritation.

o Reproductive Toxicity: Potential (based on DMF homology, though steric bulk often
reduces bioavailability).

o PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood if
heating.[1]

» Storage: Store in cool, dry conditions away from strong oxidizing agents (e.g.,
permanganates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1596055/docs#technical-guide-n-n-dioctyl-
formamide-dof]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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